Cas no 899299-08-2 (4-(3,4-dichlorobenzamido)-2-hydroxybenzoic acid)

• Product Name: 4-(3,4-dichlorobenzamido)-2-hydroxybenzoic acid
• CAS No: 899299-08-2
• MF: C₁₄H₉Cl₂NO₄
• MW: 326.131561994553
• CID: 5234194
• Update Time: 2025-10-21

4-(3,4-dichlorobenzamido)-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dichlorobenzamido)-2-hydroxybenzoic acid
• Benzoic acid, 4-[(3,4-dichlorobenzoyl)amino]-2-hydroxy-

• Inchi： 1S/C14H9Cl2NO4/c15-10-4-1-7(5-11(10)16)13(19)17-8-2-3-9(14(20)21)12(18)6-8/h1-6,18H,(H,17,19)(H,20,21)
• InChI Key： XNBHUADALNBFGC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(NC(=O)C2=CC=C(Cl)C(Cl)=C2)C=C1O

Computed Properties

• Exact Mass: 324.991
• Monoisotopic Mass: 324.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 86.6A^2

Additional information on 4-(3,4-dichlorobenzamido)-2-hydroxybenzoic acid

Comprehensive Overview of 4-(3,4-Dichlorobenzamido)-2-Hydroxybenzoic Acid (CAS No. 899299-08-2)

4-(3,4-Dichlorobenzamido)-2-hydroxybenzoic acid (CAS No. 899299-08-2) is a specialized organic compound with a unique molecular structure that combines a benzoic acid backbone with a dichlorobenzamide substituent. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a precursor or intermediate in the synthesis of bioactive molecules. Its hydroxybenzoic acid moiety and dichlorophenyl group contribute to its distinct physicochemical properties, making it a subject of interest for researchers exploring novel enzyme inhibitors or antimicrobial agents.

In recent years, the demand for high-purity intermediates like 4-(3,4-dichlorobenzamido)-2-hydroxybenzoic acid has surged, driven by advancements in drug discovery and green chemistry. Researchers frequently search for "CAS 899299-08-2 solubility" or "synthetic routes for dichlorobenzamide derivatives," reflecting its relevance in optimizing reaction yields and scalability. The compound's logP value and hydrogen bonding capacity are critical parameters for computational chemists modeling QSAR (Quantitative Structure-Activity Relationship) studies.

From an industrial perspective, 4-(3,4-dichlorobenzamido)-2-hydroxybenzoic acid aligns with the growing trend toward sustainable synthesis. Laboratories increasingly prioritize "eco-friendly amidation techniques" to reduce waste, a topic frequently queried in academic forums. Its structural features also make it a candidate for metal-chelating applications, particularly in designing biodegradable ligands for environmental remediation—a hotspot in circular economy discussions.

The compound’s nomenclature often raises questions about its IUPAC naming conventions, with users searching for "how to name hydroxybenzoic acid derivatives." Its carboxylic acid and amide functional groups enable diverse derivatization pathways, a focal point for patent analyses in intellectual property databases. Analytical challenges, such as "HPLC methods for CAS 899299-08-2," are common among quality control specialists aiming to validate purity standards.

In conclusion, 4-(3,4-dichlorobenzamido)-2-hydroxybenzoic acid exemplifies the intersection of medicinal chemistry and process optimization. Its multifaceted applications—from pharmaceutical intermediates to material science—underscore its versatility. As innovation in catalytic amidation and green solvents progresses, this compound will likely remain a key player in industrial and academic research pipelines.